Cas no 13823-29-5 (Thorium Nitrate)

• Product Name: Thorium Nitrate
• CAS No: 13823-29-5
• MF: N₄O₁₂Th
• MW: 480.05770111084
• CID: 49509
• PubChem ID: 26293
• Update Time: 2025-06-28

Thorium Nitrate Chemical and Physical Properties

Names and Identifiers

• thorium nitrate hydrate
• THORIUM (IV) NITRATE
• THORIUM(IV) NITRATE HYDRATE
• THORIUM NITRATE
• Thorium tetranitrate
• nitricacid,thorium(4+)salt
• nitricacid,thorium(4++)salt
• thorium(4+)nitrate
• Trioctylphosphine oxide
• TRORIUMNITRATE
• THORIUM NITRATE GR
• thorium nitrate[ur]
• thoriumnitrate,solid
• Thorium nitrate hydr
• Thorium nitrate, solid [UN2976] [Radioactive]
• DTXSID4065656
• Thorium(4+) nitrate
• Q425370
• UNII-IF944P467K
• THORIUM NITRATE [MI]
• EINECS 237-514-1
• IF944P467K
• thorium(4+);tetranitrate
• Nitric acid, thorium(4+) salt
• THORIUM(IV) NITRATE
• Nitric acid, thorium salt
• 16092-49-2
• UN2976
• 13823-29-5
• HSDB 865
• Thorium nitrate ((Th(NO3)4))
• Thorium(IV) nitrate hydrate (99.8%-Th)
• Thorium(IV), nitrate
• Thorium nitrate, solid
• 61443-54-7
• DB-372095
• VGBPIHVLVSGJGR-UHFFFAOYSA-N
• Nitric acid, thorium(4+) salt (4:1)
• Thorium Nitrate

• Inchi： 1S/4NO3.Th/c4*2-1(3)4;/q4*-1;+4
• InChI Key： VGBPIHVLVSGJGR-UHFFFAOYSA-N
• SMILES： [Th+4].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

• Exact Mass: 479.98900
• Monoisotopic Mass: 479.989322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 252

Experimental Properties

• Color/Form: Colorless transparent or white granular crystals. It is hygroscopic.
• Boiling Point: 83 °C at 760 mmHg
• Stability/Shelf Life: Stable. Deliquescent. Weakly radioactive (radioactivity 3300 Bq/g). Incompatible with reducing agents.
• PSA: 275.52000
• LogP: 1.13640
• Merck: 13,9454

Thorium Nitrate Security Information

• Hazardous Material transportation number：2915
• Hazard Category Code： R8;R22;R33;R36/37/38
• Safety Instruction： S36/37/39-S45
• RTECS：XO6825000
• Hazardous Material Identification：
• Hazard Level：7
• Risk Phrases：R8; R22; R33; R36/37/38
• Safety Term：7
• HazardClass：7
• Storage Condition：The warehouse is ventilated, low-temperature and dry, and stored separately from combustibles, combustibles and dangerous goods

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Actinide oxoanionic compounds Actinide nitrates

Additional information on Thorium Nitrate

Professional Introduction to CAS No. 13823-29-5 and Thorium Nitrate

CAS No. 13823-29-5, identified chemically as Thorium Nitrate, is a compound of significant interest in the field of inorganic chemistry and materials science. This compound, characterized by its unique properties, has found applications in various scientific and industrial domains. The nitrate salt form of thorium, derived from its strong ionic interactions with oxygen and nitrogen, exhibits distinct chemical behaviors that make it valuable for research and development purposes.

The structure of Thorium Nitrate (Th(NO₃)₄) consists of thorium ions (Th⁴⁺) coordinated with nitrate ions (NO₃⁻). This coordination complex is highly soluble in polar solvents, particularly water, which enhances its utility in aqueous-based chemical processes. The compound’s stability under a range of temperatures and its resistance to decomposition make it a preferred choice for laboratory experiments and industrial applications.

In recent years, CAS No. 13823-29-5 has garnered attention for its potential applications in advanced materials synthesis. Researchers have been exploring its role in the development of novel catalysts, where the Thorium Nitrate acts as a stabilizing agent due to its high thermal stability. Additionally, its luminescent properties have been studied for use in optoelectronic devices, where thorium-based compounds contribute to improved light emission efficiency.

The use of Thorium Nitrate in medical research has also been a focal point. While thorium itself is not widely used in pharmaceuticals due to safety concerns, the nitrate form has been investigated for its potential as a contrast agent in imaging techniques. Studies have shown that Thorium Nitrate can enhance image clarity when used in conjunction with other imaging agents, providing valuable insights into biological processes without significant toxicity.

In the realm of environmental science, CAS No. 13823-29-5 plays a role in the development of sustainable technologies. Researchers are examining its efficacy in water purification systems, where it aids in the removal of heavy metals by forming insoluble complexes. This application aligns with global efforts to develop eco-friendly solutions for water treatment and pollution control.

The industrial applications of Thorium Nitrate are equally diverse. In the manufacturing of specialized ceramics and glasses, Thorium Nitrate is used to impart unique properties such as high refractive indices and thermal resistance. These characteristics are crucial for high-performance optical components used in telecommunications and aerospace industries.

The synthesis of CAS No. 13823-29-5 involves precise chemical reactions that must be carefully controlled to ensure purity and yield. Typically, thorium metal or oxide is reacted with nitric acid under controlled conditions to produce Thorium Nitrate. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for large-scale production.

The safety profile of Thorium Nitrate is an important consideration in its handling and application. While thorium is not classified as a carcinogen by major regulatory bodies, appropriate safety measures must be taken to minimize exposure during handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is standard practice when working with this compound.

In conclusion, the multifaceted applications of CAS No. 13823-29-5 and its counterpart product name, Thorium Nitrate, underscore its significance in modern science and industry. From advanced materials to environmental solutions and medical imaging, this compound continues to be a subject of intense research and innovation. As scientific understanding progresses, new applications for Thorium Nitrate are likely to emerge, further solidifying its role as a valuable chemical entity.